Cas no 2870708-11-3 (6-carbamoylpyrimidine-4-carboxylic acid)
6-carbamoylpyrimidine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-(Aminocarbonyl)-4-pyrimidinecarboxylic acid (ACI)
- 4-Pyrimidinecarboxylic acid, 6-(aminocarbonyl)- (ACI)
- 6-carbamoylpyrimidine-4-carboxylic acid
-
- Inchi: 1S/C6H5N3O3/c7-5(10)3-1-4(6(11)12)9-2-8-3/h1-2H,(H2,7,10)(H,11,12)
- InChI Key: RSEAQWFKPISYON-UHFFFAOYSA-N
- SMILES: O=C(C1C=C(C(N)=O)N=CN=1)O
6-carbamoylpyrimidine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28698132-1g |
6-carbamoylpyrimidine-4-carboxylic acid |
2870708-11-3 | 1g |
$871.0 | 2023-09-06 | ||
| Enamine | EN300-28698132-5g |
6-carbamoylpyrimidine-4-carboxylic acid |
2870708-11-3 | 5g |
$2525.0 | 2023-09-06 | ||
| Enamine | EN300-28698132-10g |
6-carbamoylpyrimidine-4-carboxylic acid |
2870708-11-3 | 10g |
$3746.0 | 2023-09-06 | ||
| Enamine | EN300-28698132-0.05g |
6-carbamoylpyrimidine-4-carboxylic acid |
2870708-11-3 | 95.0% | 0.05g |
$732.0 | 2025-03-19 | |
| Enamine | EN300-28698132-0.1g |
6-carbamoylpyrimidine-4-carboxylic acid |
2870708-11-3 | 95.0% | 0.1g |
$767.0 | 2025-03-19 | |
| Enamine | EN300-28698132-0.25g |
6-carbamoylpyrimidine-4-carboxylic acid |
2870708-11-3 | 95.0% | 0.25g |
$801.0 | 2025-03-19 | |
| Enamine | EN300-28698132-0.5g |
6-carbamoylpyrimidine-4-carboxylic acid |
2870708-11-3 | 95.0% | 0.5g |
$836.0 | 2025-03-19 | |
| Enamine | EN300-28698132-1.0g |
6-carbamoylpyrimidine-4-carboxylic acid |
2870708-11-3 | 95.0% | 1.0g |
$871.0 | 2025-03-19 | |
| Enamine | EN300-28698132-2.5g |
6-carbamoylpyrimidine-4-carboxylic acid |
2870708-11-3 | 95.0% | 2.5g |
$1707.0 | 2025-03-19 | |
| Enamine | EN300-28698132-5.0g |
6-carbamoylpyrimidine-4-carboxylic acid |
2870708-11-3 | 95.0% | 5.0g |
$2525.0 | 2025-03-19 |
6-carbamoylpyrimidine-4-carboxylic acid Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on 6-carbamoylpyrimidine-4-carboxylic acid
Recent Advances in the Study of 6-Carbamoylpyrimidine-4-Carboxylic Acid (CAS: 2870708-11-3) and Its Applications in Chemical Biology and Medicine
6-Carbamoylpyrimidine-4-carboxylic acid (CAS: 2870708-11-3) is a pyrimidine derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This compound serves as a versatile building block for the synthesis of various biologically active molecules, including nucleoside analogs and enzyme inhibitors. Recent studies have explored its role in drug discovery, particularly in the development of antiviral and anticancer agents. The compound's unique structural features, such as the carbamoyl and carboxylic acid functional groups, make it an attractive scaffold for further chemical modifications.
One of the most notable advancements in the study of 6-carbamoylpyrimidine-4-carboxylic acid is its application in the synthesis of novel nucleoside analogs. Researchers have successfully incorporated this compound into the backbone of nucleoside derivatives, resulting in molecules with enhanced antiviral activity. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 6-carbamoylpyrimidine-4-carboxylic acid exhibited potent inhibitory effects against RNA viruses, including SARS-CoV-2. The study highlighted the compound's ability to interfere with viral replication by targeting key enzymes such as RNA-dependent RNA polymerase (RdRp).
In addition to its antiviral properties, 6-carbamoylpyrimidine-4-carboxylic acid has shown promise in the field of oncology. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of pyrimidine-based inhibitors derived from this compound, which exhibited selective cytotoxicity against cancer cell lines. The researchers attributed the observed anticancer activity to the compound's ability to disrupt cellular signaling pathways, particularly those involving protein kinases. These findings suggest that 6-carbamoylpyrimidine-4-carboxylic acid could serve as a valuable starting point for the development of targeted cancer therapies.
The synthetic versatility of 6-carbamoylpyrimidine-4-carboxylic acid has also been explored in the context of enzyme inhibition. Recent work published in ACS Chemical Biology detailed the design and synthesis of small-molecule inhibitors targeting dihydroorotate dehydrogenase (DHODH), a key enzyme in the de novo pyrimidine biosynthesis pathway. The study demonstrated that derivatives of 6-carbamoylpyrimidine-4-carboxylic acid could effectively bind to the active site of DHODH, thereby blocking its enzymatic activity. This approach has potential implications for the treatment of autoimmune diseases and certain types of cancer, where DHODH inhibition has been shown to be therapeutically beneficial.
Despite these promising developments, challenges remain in the optimization of 6-carbamoylpyrimidine-4-carboxylic acid derivatives for clinical use. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies. Recent efforts have focused on modifying the carbamoyl and carboxylic acid groups to improve the pharmacokinetic properties of these compounds. For example, a 2023 study in the European Journal of Medicinal Chemistry reported the synthesis of prodrug derivatives designed to enhance oral absorption and tissue distribution.
In conclusion, 6-carbamoylpyrimidine-4-carboxylic acid (CAS: 2870708-11-3) represents a promising scaffold for the development of novel therapeutic agents. Its applications span antiviral, anticancer, and enzyme inhibition research, with recent studies highlighting its potential in addressing unmet medical needs. Continued exploration of this compound and its derivatives is expected to yield further insights into its mechanism of action and therapeutic utility, paving the way for future drug discovery efforts.
2870708-11-3 (6-carbamoylpyrimidine-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)